Cas no 668971-57-1 (3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester)

3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester structure
668971-57-1 structure
Product Name:3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
CAS No:668971-57-1
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD11217218
CID:964859
PubChem ID:53439047
Update Time:2025-09-27

3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
    • 5-(3-METHOXYPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
    • ethyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate
    • 668971-57-1
    • MFCD11217218
    • SY267673
    • 3-isoxazolecarboxylic acid,5-(3-methoxyphenyl)-,ethyl ester
    • DTXSID90701690
    • Ethyl 5-(3-methoxyphenyl)isoxazole-3-carboxylate
    • G78988
    • MDL: MFCD11217218
    • Inchi: 1S/C13H13NO4/c1-3-17-13(15)11-8-12(18-14-11)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
    • InChI Key: IYVNNFAVPARPGW-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)OCC)=N1)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 247.08449
  • Monoisotopic Mass: 247.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.56

3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1197275-1g
Ethyl 5-(3-Methoxyphenyl)isoxazole-3-carboxylate
668971-57-1 95%
1g
$980 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594989-1g
Ethyl 5-(3-methoxyphenyl)isoxazole-3-carboxylate
668971-57-1 98%
1g
¥10320.00 2024-05-04
eNovation Chemicals LLC
Y1197275-1g
Ethyl 5-(3-Methoxyphenyl)isoxazole-3-carboxylate
668971-57-1 95%
1g
$980 2025-02-22
eNovation Chemicals LLC
Y1197275-1g
Ethyl 5-(3-Methoxyphenyl)isoxazole-3-carboxylate
668971-57-1 95%
1g
$980 2025-02-28
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd